Cas no 135135-47-6 (Phenol, 4-(2-benzoxazolylmethyl)-)

• Product Name: Phenol, 4-(2-benzoxazolylmethyl)-
• CAS No: 135135-47-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1237642
• Update Time: 2024-08-03

Phenol, 4-(2-benzoxazolylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-benzoxazolylmethyl)-
• 4-BENZOOXAZOL-2-YLMETHYL-PHENOL

• Inchi： 1S/C14H11NO2/c16-11-7-5-10(6-8-11)9-14-15-12-3-1-2-4-13(12)17-14/h1-8,16H,9H2
• InChI Key： NXLLFCMGJXLFKO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC2=NC3=CC=CC=C3O2)C=C1

Computed Properties

• Exact Mass: 225.079
• Monoisotopic Mass: 225.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 412.5±28.0 °C(Predicted)
• pka: 9.82±0.15(Predicted)